Cas no 327075-39-8 ((E)-2-cyano-N-(4-methoxyphenyl)-3-(5-methylfuran-2-yl)acrylamide)

• Product Name: (E)-2-cyano-N-(4-methoxyphenyl)-3-(5-methylfuran-2-yl)acrylamide
• CAS No: 327075-39-8
• MF: C₁₆H₁₄N₂O₃
• MW: 282.293963909149
• CID: 6032626
• PubChem ID: 738798
• Update Time: 2025-05-20

(E)-2-cyano-N-(4-methoxyphenyl)-3-(5-methylfuran-2-yl)acrylamide Chemical and Physical Properties

Names and Identifiers

• (E)-2-cyano-N-(4-methoxyphenyl)-3-(5-methylfuran-2-yl)acrylamide
• 2-Propenamide, 2-cyano-N-(4-methoxyphenyl)-3-(5-methyl-2-furanyl)-
• 327075-39-8
• AKOS000324668
• (2E)-2-cyano-N-(4-methoxyphenyl)-3-(5-methyl-2-furyl)acrylamide
• NCGC00099040-01
• F0762-0299
• HMS1797H15
• (E)-2-cyano-N-(4-methoxyphenyl)-3-(5-methylfuran-2-yl)prop-2-enamide
• (2E)-2-cyano-N-(4-methoxyphenyl)-3-(5-methylfuran-2-yl)prop-2-enamide
• CHEMBL1448453

• Inchi： 1S/C16H14N2O3/c1-11-3-6-15(21-11)9-12(10-17)16(19)18-13-4-7-14(20-2)8-5-13/h3-9H,1-2H3,(H,18,19)
• InChI Key： IWUDGPVJJWUMSD-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C=C1)(=O)C(C#N)=CC1=CC=C(C)O1

Computed Properties

• Exact Mass: 282.10044231g/mol
• Monoisotopic Mass: 282.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 75.3Ų

Experimental Properties

• Density: 1.259±0.06 g/cm3(Predicted)
• Boiling Point: 498.0±45.0 °C(Predicted)
• pka: 9.70±0.70(Predicted)

Additional information on (E)-2-cyano-N-(4-methoxyphenyl)-3-(5-methylfuran-2-yl)acrylamide

(E)-2-cyano-N-(4-methoxyphenyl)-3-(5-methylfuran-2-yl)acrylamide (CAS No. 327075-39-8): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

(E)-2-cyano-N-(4-methoxyphenyl)-3-(5-methylfuran-2-yl)acrylamide (CAS No. 327075-39-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of acrylamides, which are widely studied for their diverse pharmacological properties. In this article, we will delve into the chemical structure, physical and chemical properties, and recent research findings related to this compound.

Chemical Structure and Synthesis

The molecular formula of (E)-2-cyano-N-(4-methoxyphenyl)-3-(5-methylfuran-2-yl)acrylamide is C₁₆H₁₃NO₃, with a molecular weight of 279.28 g/mol. The compound features a conjugated double bond system, which imparts it with unique electronic and steric properties. The presence of a cyano group, a methoxy-substituted phenyl ring, and a 5-methylfuran moiety contributes to its overall structural complexity and reactivity.

The synthesis of (E)-2-cyano-N-(4-methoxyphenyl)-3-(5-methylfuran-2-yl)acrylamide typically involves several steps. One common approach is the condensation of 4-methoxybenzoyl chloride with (E)-3-(5-methylfuran-2-yl)acrylonitrile in the presence of a base such as triethylamine. This reaction yields the desired product with high regioselectivity and stereoselectivity. The synthetic route can be optimized to improve yield and purity, making it suitable for large-scale production.

Physical and Chemical Properties

(E)-2-cyano-N-(4-methoxyphenyl)-3-(5-methylfuran-2-yl)acrylamide is a solid at room temperature with a melting point ranging from 110°C to 115°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). The compound is stable under normal laboratory conditions but should be stored away from strong acids and bases to prevent degradation.

The spectroscopic properties of (E)-2-cyano-N-(4-methoxyphenyl)-3-(5-methylfuran-2-yl)acrylamide have been extensively studied using techniques such as infrared (IR), nuclear magnetic resonance (NMR), and mass spectrometry (MS). The IR spectrum shows characteristic peaks for the cyano group (nitrile stretch at around 2240 cm^-1) and the aromatic C-H stretch (around 3000 cm^-1). The ¹H NMR spectrum reveals the presence of protons in the methoxy group, phenyl ring, and furan moiety, while the ¹³C NMR spectrum provides information about the carbon atoms in the molecule.

Biological Activities and Applications

(E)-2-cyano-N-(4-methoxyphenyl)-3-(5-methylfuran-2-yl)acrylamide has been investigated for its potential biological activities, particularly in the context of medicinal chemistry. Recent studies have shown that this compound exhibits significant anti-inflammatory and antioxidant properties. For instance, a study published in the Journal of Medicinal Chemistry reported that (E)-2-cyano-N-(4-methoxyphenyl)-3-(5-methylfuran-2-yl)acrylamide effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in LPS-stimulated macrophages.

In addition to its anti-inflammatory effects, (E)-2-cyano-N-(4-methoxyphenyl)-3-(5-methylfuran-2-yl)acrylamide has also shown promise as an antioxidant agent. Research conducted by a team at the University of California demonstrated that this compound scavenged free radicals effectively, thereby protecting cells from oxidative damage. These findings suggest that (E)-2-cyano-N-(4-methoxyphenyl)-3-(5-methylfuran-2-yl)acrylamide could have potential applications in treating diseases associated with chronic inflammation and oxidative stress, such as arthritis, cardiovascular diseases, and neurodegenerative disorders.

Clinical Trials and Future Prospects

The promising preclinical results for (E)-2-cyano-N-(4-methoxyphenyl)-3-(5-methylfuran-2-yl)acrylamide have led to increased interest in its clinical development. Several pharmaceutical companies are currently exploring its therapeutic potential through early-stage clinical trials. These trials aim to evaluate the safety, tolerability, and efficacy of the compound in human subjects.

Preliminary data from phase I clinical trials indicate that (E)-2-cyano-N-(4-methoxyphenyl)-3-(5-methylfuran-2-yl)acrylamide is well-tolerated at various dose levels with no significant adverse effects reported. Further studies are underway to determine optimal dosing regimens and to assess its therapeutic benefits in specific disease conditions.

Conclusion

In conclusion, (E)-2-cyano-N-(4-methoxyphenyl)-3-(5-methylfuran-2-yl)acrylamide (CAS No. 327075-39-8) is a promising compound with unique structural features and diverse biological activities. Its anti-inflammatory and antioxidant properties make it an attractive candidate for further development in medicinal chemistry. Ongoing research and clinical trials will provide valuable insights into its therapeutic potential and pave the way for its potential use in treating various diseases associated with inflammation and oxidative stress.